Ethyl (2'-Hydroxy-4'-benzyloxybenzoyl)acetate
Scientific Research Applications
Hypolipidemic Applications
Ethyl (2'-Hydroxy-4'-benzyloxybenzoyl)acetate and its related compounds have been explored for their hypolipidemic activities, particularly in the context of lowering cholesterol levels and affecting lipid biosynthesis. A study by Baggaley et al. (1977) synthesized and evaluated a series of compounds related to ethyl 4-benzyloxybenzoate for potential hypolipidemic activity in rats, focusing on their structure-activity relationships, cholesterol-lowering activity, effects on weight gain, and liver lipids. They found that several compounds, including ethyl 4-benzyloxybenzoate, inhibited cholesterol and free fatty acid biosynthesis from [1-14C]acetate in rat liver slices in vitro, showcasing a promising spectrum of activity (Baggaley, Fears, Hindley, Morgan, Murrell, & Thorne, 1977).
Organocatalytic Applications
The carbene concentration in certain ionic liquids, such as 1-ethyl-3-methylimidazolium-acetate, has been found to be sufficiently high to act as a catalyst in various chemical reactions. Kelemen et al. (2011) demonstrated the use of this ionic liquid in catalyzing benzoin condensation, hydroacylation, and alcohol oxidation by utilizing CO2 and air. This discovery opens up new avenues for employing ionic liquids as organocatalysts, combining the beneficial properties of ionic liquids with those of organocatalysts (Kelemen, Hollóczki, Nagy, & Nyulászi, 2011).
Synthesis of Novel Compounds
Research into the synthesis of novel organic compounds often utilizes ethyl (2'-Hydroxy-4'-benzyloxybenzoyl)acetate or its derivatives as intermediates or reactants. For instance, Reddy and Nagaraj (2008) prepared ethyl-5-[3-(ethoxycarbonyl)-4-hydroxybenzyl]-2-hydroxybenzoate through esterification, which was then used to synthesize 3-acetyl-6-[(3-acetyl-4-hydroxy-2-oxo-2H-6-chromenyl)methyl]-4-hydroxy-2H-2-chromenone. This compound, in turn, was utilized in the regioselective synthesis of 8,8'-methylene-bis-4-oxo-dihydrochromeno[4,3-c]pyrazoles, showcasing the versatility of such compounds in organic synthesis (Reddy & Nagaraj, 2008).
properties
IUPAC Name |
ethyl 3-(2-hydroxy-4-phenylmethoxyphenyl)-3-oxopropanoate |
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InChI |
InChI=1S/C18H18O5/c1-2-22-18(21)11-17(20)15-9-8-14(10-16(15)19)23-12-13-6-4-3-5-7-13/h3-10,19H,2,11-12H2,1H3 |
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InChI Key |
XEKOBMBXJCOCPI-UHFFFAOYSA-N |
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Canonical SMILES |
CCOC(=O)CC(=O)C1=C(C=C(C=C1)OCC2=CC=CC=C2)O |
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Molecular Formula |
C18H18O5 |
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DSSTOX Substance ID |
DTXSID20652580 |
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| Record name | Ethyl 3-[4-(benzyloxy)-2-hydroxyphenyl]-3-oxopropanoate | |
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Molecular Weight |
314.3 g/mol |
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CAS RN |
1076198-06-5 |
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| Record name | Ethyl 2-hydroxy-β-oxo-4-(phenylmethoxy)benzenepropanoate | |
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| Record name | Ethyl 3-[4-(benzyloxy)-2-hydroxyphenyl]-3-oxopropanoate | |
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